Cas no 1451391-69-7 (3,4-Difluoro-2-ethoxyphenylboronic acid)

• Product Name: 3,4-Difluoro-2-ethoxyphenylboronic acid
• CAS No: 1451391-69-7
• MF: C₈H₉BF₂O₃
• MW: 201.963069677353
• MDL: MFCD19105367
• CID: 4764537
• Update Time: 2026-02-26

3,4-Difluoro-2-ethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-2-ethoxyphenylboronic acid
• (2-ethoxy-3,4-difluorophenyl)boronic acid
• BC001558
• Z1379

• MDL： MFCD19105367
• Inchi： 1S/C8H9BF2O3/c1-2-14-8-5(9(12)13)3-4-6(10)7(8)11/h3-4,12-13H,2H2,1H3
• InChI Key： WIKOTGIBEIIHHU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(B(O)O)=C1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 49.7

Additional information on 3,4-Difluoro-2-ethoxyphenylboronic acid

Comprehensive Overview of 3,4-Difluoro-2-ethoxyphenylboronic Acid (CAS No. 1451391-69-7)

3,4-Difluoro-2-ethoxyphenylboronic acid (CAS No. 1451391-69-7) is a high-value boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the arylboronic acid family, which has gained significant attention due to its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. The presence of fluoro and ethoxy substituents enhances its reactivity and selectivity, making it a sought-after intermediate for designing novel bioactive molecules.

In recent years, the demand for 3,4-Difluoro-2-ethoxyphenylboronic acid has surged, driven by its applications in small-molecule drug development and bioconjugation techniques. Researchers frequently search for "boronic acid solubility," "arylboronic acid stability," and "fluorinated phenylboronic acid uses," reflecting the compound's relevance in optimizing reaction conditions. Its stability under ambient conditions and compatibility with aqueous and organic solvents further elevate its utility in high-throughput screening and catalysis.

The compound's structural features—3,4-difluoro substitution and 2-ethoxy group—contribute to its unique electronic properties, which are critical for modulating drug-receptor interactions. This aligns with trending topics like "precision medicine" and "targeted therapy," where tailored molecular designs are paramount. Additionally, its role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors has been explored, addressing contemporary challenges in degradation-based therapeutics.

From an industrial perspective, CAS No. 1451391-69-7 is synthesized via palladium-catalyzed borylation or lithiation-borylation sequences, methods frequently queried in academic and patent literature. Its purification protocols (e.g., recrystallization or chromatography) are also widely discussed, emphasizing the need for high-purity grades in API manufacturing. Environmental considerations, such as "green chemistry alternatives for boronic acids," further highlight its evolving applications.

In material science, 3,4-Difluoro-2-ethoxyphenylboronic acid serves as a building block for organic electronic materials, including OLEDs and sensors. Its fluorine-enhanced lipophilicity and hydrogen-bonding capacity make it ideal for designing supramolecular assemblies. Searches like "boronic acid-based sensors" and "fluorescent probes" underscore its interdisciplinary appeal.

To conclude, 3,4-Difluoro-2-ethoxyphenylboronic acid exemplifies the intersection of chemical innovation and practical utility. Its adaptability to diverse research needs—from medicinal chemistry to advanced materials—ensures its prominence in scientific discourse. As interest grows in personalized therapeutics and sustainable synthesis, this compound will undoubtedly remain a focal point for future breakthroughs.